Cas no 2248289-69-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate
• CAS No: 2248289-69-0
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6250738
• PubChem ID: 165856894
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248289-69-0
• EN300-6513925
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate

• Inchi： 1S/C14H11N3O4/c1-16-9(6-7-15-16)8-12(18)21-17-13(19)10-4-2-3-5-11(10)14(17)20/h2-7H,8H2,1H3
• InChI Key： AUWCHEGXVNOUKB-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=NN1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2248289-69-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2248289-69-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a 1-methyl-1H-pyrazole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate has surged due to their role in developing small-molecule inhibitors and enzyme modulators. This compound’s CAS No. 2248289-69-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection formulations. Its structural features align with current trends in green chemistry, as researchers seek sustainable synthetic routes.

One of the most discussed topics in the scientific community is the compound’s potential as a building block for kinase inhibitors. Kinases are critical targets in cancer therapy and inflammatory diseases, and the pyrazole-acetate fragment in this molecule offers a promising scaffold for designing selective inhibitors. Additionally, its isoindole-1,3-dione component is known for its electron-withdrawing properties, which can enhance binding affinity in drug-receptor interactions.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate is often explored for its reactivity in amide coupling reactions and esterification processes. These reactions are pivotal in constructing complex molecules, particularly in peptide mimetics and prodrug development. The compound’s stability under various conditions also makes it a reliable candidate for high-throughput screening assays.

Environmental and regulatory considerations are another hotspot for this compound. With increasing emphasis on REACH compliance and sustainable manufacturing, researchers are evaluating the ecological footprint of synthesizing and using CAS No. 2248289-69-0. Its biodegradability and toxicity profile are under scrutiny to ensure alignment with global green chemistry principles.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methyl-1H-pyrazol-5-yl)acetate (CAS No. 2248289-69-0) represents a cutting-edge intersection of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications and compatibility with modern research trends ensure its continued prominence in scientific literature and industrial applications.